4-methoxy-3-methyl-N-(2-(8-methylimidazo[1,2-a]pyridin-2-yl)ethyl)benzenesulfonamide
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Description
The compound “4-methoxy-3-methyl-N-(2-(8-methylimidazo[1,2-a]pyridin-2-yl)ethyl)benzenesulfonamide” is a derivative of imidazo[1,2-a]pyridines . Imidazo[1,2-a]pyridines have attracted significant interest among the medicinal chemistry community because of their promising and diverse bioactivity, which includes antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties .
Synthesis Analysis
A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines has been developed . This involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation . The important features of this method are that it is reasonably fast, very clean, high yielding, simple workup, and environmentally benign .Chemical Reactions Analysis
The typical procedure for the synthesis of these compounds involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature . These compounds were also synthesized by using solid support catalysts such as Al2O3, and TiCl4 .Scientific Research Applications
GABA A Receptor Modulation
Imidazopyridines, including our compound of interest, have been investigated as GABA A receptor positive allosteric modulators . These receptors play a crucial role in the central nervous system, affecting neurotransmission and neuronal excitability. By modulating GABA A receptors, this compound may have implications for anxiety, epilepsy, and other neurological conditions .
Proton Pump Inhibition
Recent studies have identified imidazopyridines as proton pump inhibitors . These compounds can suppress gastric acid secretion by inhibiting the H+/K±ATPase proton pump in the stomach lining. Such inhibition is essential for treating acid-related disorders like gastroesophageal reflux disease (GERD) and peptic ulcers .
Aromatase Inhibition
Imidazopyridines have also been explored as aromatase inhibitors . Aromatase is an enzyme involved in estrogen biosynthesis. By inhibiting aromatase, these compounds may find applications in hormone-related conditions, including breast cancer treatment .
Anti-Inflammatory Properties
The compound’s structure suggests potential anti-inflammatory effects. Imidazopyridines could influence cellular pathways related to inflammation, making them relevant for conditions like rheumatoid arthritis, inflammatory bowel disease, and other inflammatory disorders .
Carbohydrate Metabolism
Enzymes involved in carbohydrate metabolism are crucial for cellular energy production. Imidazopyridines may impact these pathways, potentially affecting glucose homeostasis and metabolic diseases .
Cancer Research
Imidazopyridines have been studied in the context of cancer. Their ability to influence cellular pathways necessary for cancer cell survival and proliferation makes them intriguing candidates for anticancer drug development. Further research is needed to explore their specific mechanisms and potential therapeutic applications .
properties
IUPAC Name |
4-methoxy-3-methyl-N-[2-(8-methylimidazo[1,2-a]pyridin-2-yl)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O3S/c1-13-5-4-10-21-12-15(20-18(13)21)8-9-19-25(22,23)16-6-7-17(24-3)14(2)11-16/h4-7,10-12,19H,8-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTCSAMFYYUFYDN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN2C1=NC(=C2)CCNS(=O)(=O)C3=CC(=C(C=C3)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-methoxy-3-methyl-N-(2-(8-methylimidazo[1,2-a]pyridin-2-yl)ethyl)benzenesulfonamide |
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